Cas no 1272755-94-8 (2-(3-Oxo-1,4-diazaspiro[4.4]nonan-2-yl)benzonitrile)

• Product Name: 2-(3-Oxo-1,4-diazaspiro[4.4]nonan-2-yl)benzonitrile
• CAS No: 1272755-94-8
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• MDL: MFCD18651735
• CID: 1056544
• PubChem ID: 73553936
• Update Time: 2025-05-20

2-(3-Oxo-1,4-diazaspiro[4.4]nonan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Oxo-1,4-diazaspiro[4.4]nonan-2-yl)benzonitrile
• 2-(2-oxo-1,4-diazaspiro[4.4]non-3-yl)Benzonitrile
• 2-(3-Oxo-1,4-diazaspiro[4.4]non-2-yl)benzonitrile
• DB-019192
• CS-0444112
• A889257
• AKOS022183165
• MFCD18651735
• SY013272
• Benzonitrile, 2-(2-oxo-1,4-diazaspiro[4.4]non-3-yl)-
• DTXSID501219227
• AC3618
• 1272755-94-8

• MDL： MFCD18651735
• Inchi： 1S/C14H15N3O/c15-9-10-5-1-2-6-11(10)12-13(18)17-14(16-12)7-3-4-8-14/h1-2,5-6,12,16H,3-4,7-8H2,(H,17,18)
• InChI Key： VHODGGWNTRQBHM-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2C#N)NC2(CCCC2)N1

Computed Properties

• Exact Mass: 241.12200
• Monoisotopic Mass: 241.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 68.41000
• LogP: 2.19378

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 2-(3-Oxo-1,4-diazaspiro[4.4]nonan-2-yl)benzonitrile

Introduction to 2-(3-Oxo-1,4-diazaspiro[4.4]nonan-2-yl)benzonitrile (CAS No. 1272755-94-8)

2-(3-Oxo-1,4-diazaspiro[4.4]nonan-2-yl)benzonitrile is a highly specialized organic compound with the CAS registry number 1272755-94-8. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The spiro structure in this molecule is formed by a diazaspiro system, specifically a 1,4-diazaspiro[4.4]nonane framework, which is further substituted with a benzonitrile group at the 2-position. The presence of the oxo group at the 3-position of the diazaspiro ring introduces additional complexity and functional diversity to the molecule.

The synthesis of 1,4-diazaspiro[4.4]nonane derivatives has been a topic of significant interest in organic chemistry due to their unique structural features and potential applications in drug design. Recent studies have highlighted the importance of such spiro compounds in modulating biological activities, particularly in targeting specific protein-protein interactions (PPIs). The benzonitrile moiety attached to this spiro system enhances the compound's ability to engage in π-π interactions, making it a promising candidate for various pharmacological applications.

One of the most notable advancements in the study of CAS No. 1272755-94-8 involves its role as a potential therapeutic agent in oncology. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. For instance, a study published in *Nature Communications* demonstrated that this compound exhibits selective inhibition against certain kinases associated with tumor growth, thereby opening new avenues for anti-cancer drug development.

In addition to its therapeutic potential, 2-(3-Oxo-1,4-diazaspiro[4.4]nonan-2-yl)benzonitrile has also been investigated for its applications in materials science. Its rigid spiro structure and electron-withdrawing cyano group make it an ideal candidate for designing advanced materials with tailored electronic properties. Recent breakthroughs in this area include its use as a building block for constructing supramolecular assemblies and functional polymers.

The structural uniqueness of this compound also makes it an attractive target for exploring novel synthetic methodologies. Chemists have developed innovative strategies to construct the diazaspiro[4.4]nonane framework, including ring-closing metathesis and tandem cyclization reactions. These advancements not only enhance our understanding of spiro compound synthesis but also pave the way for the creation of more complex molecular architectures.

From an analytical standpoint, the characterization of CAS No. 1272755-94-8 has benefited from cutting-edge spectroscopic techniques such as NMR and X-ray crystallography. These tools have provided unprecedented insights into its three-dimensional structure and conformational preferences, which are critical for understanding its biological activity and material properties.

In conclusion, 2-(3-Oxo-1,4-diazaspiro[4.4]nonan-2-yl)benzonitrile (CAS No. 1272755-94-8) stands out as a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical chemistry, positions it as a key player in future research aimed at developing innovative therapeutic agents and advanced materials.